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Compound of Interest

Compound Name: 1,5-Dicaffeoylquinic acid

Cat. No.: B1669657 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1,5-Dicaffeoylquinic acid. The

following procedures are based on available safety data for the compound and related isomers,

emphasizing a cautious approach due to the limited toxicological data.

Hazard Identification and General Precautions
While comprehensive toxicological properties of 1,5-Dicaffeoylquinic acid are not fully

investigated, it is prudent to treat it as a potentially hazardous substance.[1] Available

information suggests it may be irritating to the mucous membranes, upper respiratory tract,

eyes, and skin, and could be harmful if inhaled, ingested, or absorbed through the skin.[1]

However, some sources indicate it is not classified as hazardous under the Globally

Harmonized System (GHS). Due to this ambiguity, adherence to stringent safety protocols is

crucial.

Key Safety Considerations:

Eye Contact: May cause irritation.[1]

Skin Contact: May cause irritation upon prolonged or repeated contact.[1]

Inhalation: Avoid breathing dust or aerosols as it may cause respiratory irritation.[1]

Ingestion: The effects of ingestion are not well-documented; avoid ingestion.[1]
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Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for 1,5-
Dicaffeoylquinic acid.

Property Value

Molecular Formula C₂₅H₂₄O₁₂

Molecular Weight 516.5 g/mol

Appearance Crystalline solid

Storage -20°C

Stability ≥ 4 years at -20°C

Solubility
DMF: 71 mg/ml, DMSO: 50 mg/ml, Ethanol: 50

mg/ml, PBS (pH 7.2): 25 mg/ml

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling 1,5-Dicaffeoylquinic acid.
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Protection Type Recommended Equipment Specifications/Notes

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended for

splash hazards.

Ensure a snug fit to protect

against dust particles and

splashes.

Hand Protection Chemical-resistant gloves.

Nitrile gloves are generally

suitable for incidental contact.

For prolonged handling or

immersion, consult glove

manufacturer's compatibility

charts.

Body Protection Laboratory coat.

A buttoned lab coat should be

worn at all times. For tasks

with a higher risk of splashes,

a chemically resistant apron is

also recommended.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

If engineering controls are

insufficient or when handling

large quantities, a NIOSH-

approved respirator with an

appropriate cartridge may be

necessary.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential for safety.

Preparation:

Before handling, ensure all necessary PPE is donned correctly.

Prepare the work area, preferably within a chemical fume hood, by covering the surface

with an absorbent, disposable liner.
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Ensure an eyewash station and safety shower are readily accessible.

Handling:

All work with 1,5-Dicaffeoylquinic acid should be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.

Avoid the formation of dust and aerosols.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Spill Management:

In case of a spill, evacuate the area and prevent entry.

Wear appropriate PPE, including respiratory protection if dust is present.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan
Proper disposal of 1,5-Dicaffeoylquinic acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Collect solid waste, including contaminated consumables (e.g., weighing paper,

gloves), in a designated, labeled, and sealable hazardous waste container.

Liquid Waste: Collect liquid waste, including solutions and rinsates, in a separate, labeled,

and sealed hazardous waste container. Do not mix with other waste streams unless

permitted by your institution's environmental health and safety (EHS) office.
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Container Disposal: Thoroughly rinse empty containers with a suitable solvent. Collect the

rinsate as hazardous liquid waste. Dispose of the decontaminated containers in accordance

with institutional guidelines.

Consult EHS: Always consult your institution's EHS office for specific disposal procedures

and to ensure compliance with local, state, and federal regulations.

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for the safe handling of 1,5-
Dicaffeoylquinic acid, from preparation to disposal.
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Safe Handling Workflow for 1,5-Dicaffeoylquinic Acid
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Caption: Workflow for the safe handling of 1,5-Dicaffeoylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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